Nat2-IN-1

• IUPAC Name: 6-(4-aminophenyl)-N-(3,4,5-trimethoxyphenyl)pyrazin-2-amine
• InChI: InChI=1S/C19H20N4O3/c1-24-16-8-14(9-17(25-2)19(16)26-3)22-18-11-21-10-15(23-18)12-4-6-13(20)7-5-12/h4-11H,20H2,1-3H3,(H,22,23)
• InChI Key: OKAWYHVOGBWCPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC2=NC(=CN=C2)C3=CC=C(C=C3)N
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

Nat2-IN-1 is a chemical compound that has gained attention in scientific research due to its potential applications in the field of drug discovery. This compound is a small molecule inhibitor that targets the N-acetyltransferase 2 (NAT2) enzyme. NAT2 is a phase II metabolic enzyme that is responsible for the acetylation of various drugs and xenobiotics. The inhibition of NAT2 by Nat2-IN-1 has been shown to enhance the efficacy of certain drugs and reduce their toxicity.

Mechanism of Action

The mechanism of action of Nat2-IN-1 involves the inhibition of Nat2-IN-1, which is a phase II metabolic enzyme that is responsible for the acetylation of various drugs and xenobiotics. Inhibition of Nat2-IN-1 by Nat2-IN-1 results in the accumulation of the parent drug, which enhances its efficacy and reduces its toxicity.
Biochemical and Physiological Effects
Nat2-IN-1 has been shown to have several biochemical and physiological effects. Inhibition of Nat2-IN-1 by Nat2-IN-1 results in the accumulation of the parent drug, which enhances its efficacy and reduces its toxicity. Nat2-IN-1 has also been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using Nat2-IN-1 in lab experiments is its specificity for Nat2-IN-1. This allows for the selective inhibition of Nat2-IN-1 without affecting other metabolic enzymes. However, one limitation of using Nat2-IN-1 is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving Nat2-IN-1. One area of research is the development of more potent and selective inhibitors of Nat2-IN-1. Another area of research is the identification of new drugs that can be enhanced by inhibition of Nat2-IN-1. Additionally, the use of Nat2-IN-1 in combination with other drugs for the treatment of various diseases is an area of interest for future research.
Conclusion
Nat2-IN-1 is a small molecule inhibitor that targets the Nat2-IN-1 enzyme. Its potential applications in drug discovery have been extensively studied, and it has been shown to enhance the efficacy of several drugs and reduce their toxicity. While there are some limitations to its use in lab experiments, there are several future directions for research involving Nat2-IN-1 that hold promise for the development of new drugs and treatments for various diseases.

Synthesis Methods

The synthesis of Nat2-IN-1 involves a multi-step process that begins with the preparation of the starting material, 3,4-dihydroxybenzoic acid. This compound is then converted to the corresponding acid chloride, which is reacted with an amine to form the Nat2-IN-1 molecule. The final product is purified by column chromatography and characterized by NMR spectroscopy.

Scientific Research Applications

Nat2-IN-1 has been studied extensively for its potential applications in drug discovery. It has been shown to enhance the efficacy of several drugs, including isoniazid, a first-line treatment for tuberculosis. Inhibition of Nat2-IN-1 by Nat2-IN-1 has also been shown to reduce the toxicity of certain drugs, such as the anti-cancer agent cyclophosphamide.